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Compound of Interest

Compound Name: Coutaric acid

Cat. No.: B3028684 Get Quote

An In-depth Technical Guide to Coutaric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coutaric acid, a member of the hydroxycinnamoyltartaric acids, is a phenolic compound

naturally present in grapes and wine.[1] It is the ester formed from p-coumaric acid and tartaric

acid. As a derivative of p-coumaric acid, a compound with known biological activities, coutaric
acid is of interest to researchers in the fields of food chemistry, nutrition, and pharmacology.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analysis of coutaric acid. Due to a notable gap in the scientific literature regarding the

specific biological activities and detailed synthesis of coutaric acid, this guide also presents

extensive information on its precursor, p-coumaric acid, to provide a foundational context for

future research.

Chemical Structure and Properties
Coutaric acid exists as trans- and cis-isomers, with the trans-isomer being the more stable

and common form. The chemical identity of trans-coutaric acid is well-established.

Table 2.1: Chemical Identifiers for trans-Coutaric Acid
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Identifier Value

IUPAC Name
(2R,3R)-2-hydroxy-3-[(E)-3-(4-

hydroxyphenyl)prop-2-enoyl]oxybutanedioic acid

Chemical Formula C₁₃H₁₂O₈

Molecular Weight 296.23 g/mol

CAS Number 27174-07-8

SMILES
C1=CC(=CC=C1/C=C/C(=O)O--INVALID-LINK--

O)O">C@HC(=O)O)O

InChI

InChI=1S/C13H12O8/c14-8-4-1-7(2-5-8)3-6-

9(15)21-11(13(19)20)10(16)12(17)18/h1-6,10-

11,14,16H,(H,17,18)(H,19,20)/b6-

3+/t10-,11-/m1/s1

InChIKey INYJZRKTYXTZHP-NNPIPJJVSA-N

Experimental Protocols
Detailed, validated protocols for the synthesis and isolation of coutaric acid are not

extensively documented in readily available literature. However, based on established chemical

principles and related methodologies, the following sections provide proposed and generalized

experimental procedures.

Proposed Synthesis of Coutaric Acid
The synthesis of coutaric acid involves the esterification of p-coumaric acid with tartaric acid.

This can be approached through chemical or enzymatic methods. An enzymatic approach is

presented here as it offers high specificity and milder reaction conditions.

3.1.1 Enzymatic Esterification using Lipase

This protocol is a generalized procedure based on the known application of lipases for the

synthesis of phenolic esters.[2][3][4]

Materials:
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trans-p-Coumaric acid

L-(+)-Tartaric acid

Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

Anhydrous organic solvent (e.g., 2-methyl-2-butanol or a mixture of hexane and 2-

butanone)

Molecular sieves (3Å or 4Å)

Procedure:

Dissolve equimolar amounts of p-coumaric acid and L-(+)-tartaric acid in the chosen

anhydrous organic solvent in a sealed reaction vessel.

Add molecular sieves to the mixture to remove water that will be formed during the

reaction, which helps to drive the equilibrium towards ester formation.

Add the immobilized lipase to the reaction mixture. The enzyme loading is typically

between 10-20% (w/w) of the total substrate weight.

Incubate the reaction mixture at a controlled temperature (e.g., 50-60 °C) with constant

agitation.

Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing

them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).

Once the reaction has reached completion or equilibrium, filter off the immobilized enzyme

for reuse.

Evaporate the solvent under reduced pressure.

Purify the resulting coutaric acid from the crude product using column chromatography

on silica gel or by preparative HPLC.
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Proposed Synthesis of Coutaric Acid

p-Coumaric Acid
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Generalized Isolation Workflow

Grape Product
(Juice, Pomace)

Extraction
(e.g., 80% Ethanol)

Centrifugation

Solid Phase Extraction (C18)

Supernatant

Chromatographic Purification
(HPLC/FPLC)

Fraction Analysis & Pooling

Structural Verification
(MS, NMR)

Pure Coutaric Acid
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Modulation of NF-κB Pathway by p-Coumaric Acid
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Activation of Nrf2 Pathway by p-Coumaric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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